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Compound of Interest

Compound Name: Methoxychlor-d6

Cat. No.: B12392909 Get Quote

Introduction
Methoxychlor, an organochlorine pesticide, has been used extensively in agriculture and vector

control. Due to its persistence in the environment and potential endocrine-disrupting effects,

monitoring its presence in various matrices is crucial. Deuterated analogs of target compounds,

such as Methoxychlor-d6, are frequently employed as internal standards in analytical methods

to improve accuracy and precision by correcting for matrix effects and variations during sample

preparation and analysis. This application note details a sensitive and selective GC-MS/MS

method for the quantitative analysis of Methoxychlor-d6. The described protocol is applicable

to researchers, scientists, and professionals in drug development and environmental

monitoring.

Experimental
Sample Preparation: QuEChERS Method
A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is

employed for the extraction of Methoxychlor-d6 from a given matrix (e.g., soil, food products).

Protocol:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.
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Vortex for 1 minute to ensure thorough mixing.

Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate,

0.5 g disodium hydrogen citrate sesquihydrate).

Immediately cap and shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Transfer the upper acetonitrile layer to a clean tube containing dispersive solid-phase

extraction (d-SPE) cleanup sorbent (e.g., 150 mg PSA, 900 mg MgSO₄).

Vortex for 30 seconds.

Centrifuge at 10,000 rpm for 5 minutes.

Collect the supernatant and filter through a 0.22 µm syringe filter into an autosampler vial for

GC-MS/MS analysis.

GC-MS/MS Analysis
The analysis is performed on a triple quadrupole gas chromatograph-mass spectrometer.

Instrumentation:

Gas Chromatograph: Agilent 7890B GC (or equivalent)

Mass Spectrometer: Agilent 7010B Triple Quadrupole GC/MS (or equivalent)

GC Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

GC Conditions:
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Parameter Value

Inlet Temperature 250 °C

Injection Mode Splitless

Injection Volume 1 µL

Carrier Gas Helium

Flow Rate 1.2 mL/min

Oven Program
Initial 150 °C (hold 0 min), ramp to 280 °C at 30

°C/min, hold for 10 min

MS Conditions:

Parameter Value

Ionization Mode Electron Ionization (EI)

Source Temperature 230 °C

Quadrupole Temperature 150 °C

Collision Gas Nitrogen

Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transitions for Methoxychlor-d6:

Based on the known fragmentation of Methoxychlor, the following MRM transitions are

proposed for Methoxychlor-d6. The precursor ion (m/z 233) is derived from the common

fragment of Methoxychlor (m/z 227) with the addition of six deuterium atoms on the methoxy

groups.
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Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (eV)

Methoxychlor-d6 233 175 50 25

Methoxychlor-d6

(Qualifier)
233 115 50 40

Quantitative Data Summary
The following table summarizes the expected quantitative performance of the GC-MS/MS

method for Methoxychlor-d6, based on typical validation data for organochlorine pesticides.[1]

[2]

Parameter Expected Performance

Linearity (R²) > 0.99

Limit of Detection (LOD) 0.1 - 5.0 ng/mL

Limit of Quantification (LOQ) 0.5 - 15.0 ng/mL

Accuracy (Recovery) 70 - 120%

Precision (RSD) < 20%

Experimental Workflow Diagram
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GC-MS/MS Analytical Workflow for Methoxychlor-d6
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Caption: GC-MS/MS analytical workflow for Methoxychlor-d6 determination.
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Signaling Pathway/Logical Relationship Diagram
This diagram illustrates the logical relationship of the key steps in developing and validating the

GC-MS/MS method.
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Method Development and Validation Logic
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Caption: Logical flow for GC-MS/MS method development and validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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